Cas no 1396889-30-7 (5-chloro-2-methoxy-N-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylbenzamide)

• Product Name: 5-chloro-2-methoxy-N-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylbenzamide
• CAS No: 1396889-30-7
• MF: C₁₇H₂₀ClN₅O₂
• MW: 361.826002120972
• CID: 6140745
• PubChem ID: 71790015
• Update Time: 2025-06-08

5-chloro-2-methoxy-N-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylbenzamide
• Benzamide, 5-chloro-2-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-pyrimidinyl]-
• VU0537611-1
• AKOS024539856
• 5-chloro-2-methoxy-N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]benzamide
• 1396889-30-7
• 5-chloro-2-methoxy-N-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)benzamide
• F6222-0329

• Inchi： 1S/C17H20ClN5O2/c1-22-5-7-23(8-6-22)17-19-10-13(11-20-17)21-16(24)14-9-12(18)3-4-15(14)25-2/h3-4,9-11H,5-8H2,1-2H3,(H,21,24)
• InChI Key： KAGXAJCGOMZYCR-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(N2CCN(C)CC2)N=C1)(=O)C1=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 361.1305526g/mol
• Monoisotopic Mass: 361.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.6Ų

Additional information on 5-chloro-2-methoxy-N-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylbenzamide

Introduction to 5-chloro-2-methoxy-N-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylbenzamide (CAS No. 1396889-30-7)

5-chloro-2-methoxy-N-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylbenzamide, identified by its CAS number 1396889-30-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class and features a complex structural framework, incorporating a pyrimidine core and a piperazine moiety, which are well-documented for their pharmacological significance.

The structural composition of 5-chloro-2-methoxy-N-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylbenzamide positions it as a potential candidate for further exploration in drug discovery. The presence of a chloro substituent at the 5-position of the pyrimidine ring and a methoxy group at the 2-position introduces electronic and steric effects that can influence its biological activity. Additionally, the N-substituted piperazine group is known for its role in enhancing binding affinity and selectivity in various therapeutic targets.

In recent years, there has been a growing interest in developing small molecules that modulate intracellular signaling pathways associated with diseases such as cancer, inflammation, and neurological disorders. The benzamide moiety, a common pharmacophore in drug development, has demonstrated efficacy in several therapeutic applications. Specifically, compounds containing benzamide derivatives have shown promise in inhibiting enzymes and receptors involved in disease progression.

The pyrimidinylbenzamide scaffold of 5-chloro-2-methoxy-N-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylbenzamide is particularly noteworthy due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This structural feature makes it an attractive candidate for further optimization as a lead compound in medicinal chemistry. Recent studies have highlighted the importance of pyrimidine derivatives in developing kinase inhibitors, which are critical in cancer therapy.

One of the most compelling aspects of 5-chloro-2-methoxy-N-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylbenzamide is its potential to serve as a foundation for structure-based drug design. Computational modeling and high-throughput screening (HTS) have been instrumental in identifying novel pharmacological entities. The combination of computational techniques with experimental validation provides a robust framework for understanding the binding mechanisms and optimizing drug-like properties.

Current research in medicinal chemistry emphasizes the development of multi-target directed ligands (MTDLs), which can simultaneously interact with multiple disease-related targets. The structural features of 5-chloro-2-methoxy-N-2-(4-methylpiperazin-1-y l)pyrimidin -5 -ylbenzamide make it a promising candidate for this approach. For instance, the piperazine group can modulate neurotransmitter receptors, while the benzamide moiety can interact with enzymes such as proteases and kinases.

The synthesis of 5-chloro -2 -methoxy -N -2 -(4 -methylpiperaizin -1 -y l )pyrimidin -5 -y lbenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently.

In terms of biological activity, preliminary studies on 5-chloro -2 -methoxy -N -2 -(4 -methylpiperaizin -1 -y l )pyrimidin -5 -y lbenzamide have suggested potential therapeutic applications. For example, its ability to inhibit certain kinases may make it relevant in oncology research. Additionally, its interaction with neurotransmitter receptors could be explored for neurological disorders. These findings underscore the importance of further investigation into its pharmacological profile.

The development of novel therapeutic agents relies heavily on understanding their pharmacokinetic properties, including solubility, bioavailability, metabolic stability, and toxicity. The structural features of 5-chloro -2 -methoxy -N -2 -(4 -methylpiperaizin -1 -y l )pyrimidin -5 -y lbenzamide influence these properties significantly. For instance, the presence of polar functional groups such as hydroxyl and amine moieties can enhance solubility but may also affect metabolic clearance rates.

Recent advancements in biocatalysis and green chemistry have opened new avenues for optimizing synthetic routes to complex molecules like 5-chloro -2 -methoxy-N--(4 methylpiperaizin 1 yl )pyrimidin 5 yl benzamide. These approaches focus on improving sustainability by reducing waste generation and energy consumption while maintaining or enhancing reaction efficiency.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking studies have been used extensively to predict the binding modes of small molecules to biological targets. In the case of 5-chloro --(4 methylpiperaizin 1 yl )pyrimidin 5 yl benzamide, computational modeling has helped elucidate its interactions with potential targets such as protein kinases and transcription factors.

Future directions in research may involve derivatization studies to explore analogs with enhanced potency or selectivity. Structural modifications can be guided by insights from computational modeling and experimental data from initial screening assays. Such efforts are essential for advancing from lead compounds to optimized drug candidates.

The integration of interdisciplinary approaches—combining synthetic chemistry, computational biology, and preclinical testing—is crucial for translating laboratory discoveries into clinical applications. The case of 5-chloro --(4 methylpiperaizin 1 yl )pyrimidin 5 yl benzamide exemplifies how collaborative research can drive innovation in pharmaceutical development.